Cas no 1780310-31-7 (7-Bromo-4-methoxy-furo[3,2-c]pyridine)

• Product Name: 7-Bromo-4-methoxy-furo[3,2-c]pyridine
• CAS No: 1780310-31-7
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 5152390
• Update Time: 2025-05-23

7-Bromo-4-methoxy-furo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-methoxy-furo[3,2-c]pyridine
• Furo[3,2-c]pyridine, 7-bromo-4-methoxy-

• Inchi： 1S/C8H6BrNO2/c1-11-8-5-2-3-12-7(5)6(9)4-10-8/h2-4H,1H3
• InChI Key： YTMSDUDRFHNAPE-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(Br)C2OC=CC1=2

Additional information on 7-Bromo-4-methoxy-furo[3,2-c]pyridine

Recent Advances in the Study of 7-Bromo-4-methoxy-furo[3,2-c]pyridine (CAS: 1780310-31-7)

The compound 7-Bromo-4-methoxy-furo[3,2-c]pyridine (CAS: 1780310-31-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its fused furan and pyridine rings, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the most notable advancements in the study of 7-Bromo-4-methoxy-furo[3,2-c]pyridine is its role in the synthesis of novel kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have successfully utilized this compound as a building block to develop selective inhibitors for specific kinase targets, demonstrating its versatility in medicinal chemistry. The bromo and methoxy functional groups present in the molecule provide unique reactivity, enabling further derivatization to enhance pharmacological properties.

In addition to its applications in kinase inhibitor development, 7-Bromo-4-methoxy-furo[3,2-c]pyridine has also been explored for its potential in antimicrobial and antiviral research. Recent in vitro studies have shown that derivatives of this compound exhibit moderate to strong activity against certain bacterial and viral strains. These findings suggest that further optimization of the molecular structure could lead to the discovery of new antimicrobial agents, addressing the growing need for novel antibiotics in the face of increasing drug resistance.

The synthetic pathways for 7-Bromo-4-methoxy-furo[3,2-c]pyridine have also been a subject of recent investigation. Researchers have developed more efficient and scalable methods for its production, reducing the cost and time required for large-scale synthesis. These advancements are crucial for facilitating its widespread use in pharmaceutical research and development. Furthermore, computational studies have been employed to predict the compound's reactivity and interactions with biological targets, providing valuable insights for future drug design efforts.

Despite the promising results, challenges remain in the clinical translation of 7-Bromo-4-methoxy-furo[3,2-c]pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated bioactivity make it a compelling candidate for continued research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive the development of new derivatives with improved efficacy and safety profiles.

In conclusion, 7-Bromo-4-methoxy-furo[3,2-c]pyridine (CAS: 1780310-31-7) represents a valuable scaffold in modern drug discovery. Its applications in kinase inhibitor development, antimicrobial research, and synthetic chemistry highlight its multifaceted potential. As research progresses, this compound is likely to play an increasingly important role in the discovery of next-generation therapeutics. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.